Cas no 81256-89-5 (3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine)

3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine structure

81256-89-5 structure

Product Name:3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine

CAS No:81256-89-5

MF:C₄₁H₅₁N₅O₈Si

MW:769.957851648331

MDL:MFCD00274105

CID:4555968

PubChem ID:137213543

Update Time:2025-09-19

3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine Chemical and Physical Properties

Names and Identifiers

- 5'-DMT-3'-TBDMS-ibu-rG
- 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-Guanosine
- 5′-O-[Bis(4-methoxyphenyl)phenylmethyl]-3′-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)guanosine (ACI)
- HY-43060
- N2-isobutyryl-5'-O-(4,4'-dimethoxytrityl)-3'-O-tert-butyldimethylsilyl guanosine
- AKOS037651071
- DTXSID101107193
- CS-0046508
- F82223
- PD167077
- 81256-89-5
- 3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine
- DA-49821
- MFCD00274105
- CS-15816
- N-{9-[(2R,3R,4S,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-4-[(tert-butyldimethylsilyl)oxy]-3-hydroxyoxolan-2-yl]-6-oxo-6,9-dihydro-3H-purin-2-yl}-2-methylpropanamide
- AC-32212
- N2-Isobutyryl-5'-O-(4,4'-dimethoxytrityl)-3'-O-(t-butyldimethylsilyl)-guanosine
- N-[9-[(2R,3R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide
- 5a(2)-O-[Bis(4-methoxyphenyl)phenylmethyl]-3a(2)-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)guanosine
- MDL： MFCD00274105
- Inchi： 1S/C41H51N5O8Si/c1-25(2)36(48)44-39-43-35-32(37(49)45-39)42-24-46(35)38-33(47)34(54-55(8,9)40(3,4)5)31(53-38)23-52-41(26-13-11-10-12-14-26,27-15-19-29(50-6)20-16-27)28-17-21-30(51-7)22-18-28/h10-22,24-25,31,33-34,38,47H,23H2,1-9H3,(H2,43,44,45,48,49)/t31-,33-,34-,38-/m1/s1
- InChI Key： XAIQBZNFPUNWMQ-CJEGOSRCSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1[C@H]([C@H](N2C=NC3C(NC(NC(C(C)C)=O)=NC2=3)=O)O[C@@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O

Computed Properties

Exact Mass: 769.35069014g/mol
Monoisotopic Mass: 769.35069014g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 55
Rotatable Bond Count: 14
Complexity: 1310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 155

3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O210865-250mg	3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine	81256-89-5		250mg	$ 390.00	2022-06-03
TRC	O210865-500mg	3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine	81256-89-5		500mg	$ 645.00	2022-06-03
TRC	O210865-1000mg	3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine	81256-89-5		1g	$ 1030.00	2022-06-03
ChemScence	CS-0046508-100mg	5'-DMT-3'-TBDMS-ibu-rG	81256-89-5		100mg	$60.0	2022-04-26
ChemScence	CS-0046508-250mg	5'-DMT-3'-TBDMS-ibu-rG	81256-89-5		250mg	$100.0	2022-04-26
ChemScence	CS-0046508-1g	5'-DMT-3'-TBDMS-ibu-rG	81256-89-5		1g	$380.0	2022-04-26
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY292434-1g	N2-Isobutyryl-5’-O-(4,4’-dimethoxytrityl)-3’-O-tert-butyldimethylsilyl Guanosine	81256-89-5	≥95%	1g	¥4250.00	2025-04-12
Chemenu	CM360983-100mg	5'-DMT-3'-TBDMS-ibu-rG	81256-89-5	95%+	100mg	$119	2024-07-23
eNovation Chemicals LLC	Y1194257-1g	N2-Isobutyryl-5'-O-(4,4'-dimethoxytrityl)-3'-O-tert-butyldimethylsilyl Guanosine	81256-89-5	95%	1g	$515	2023-09-03
1PlusChem	1P01EA9X-100mg	3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine	81256-89-5	>98%	100mg	$125.00	2024-04-21

3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine Production Method

Production Method 1

18162-48-6

81246-83-5

81256-89-5

81279-39-2

Reaction Conditions

1.1 Solvents: Dichloromethane ; overnight, rt

Reference

ppGpp analogues inhibit synthetase activity of Rel proteins from Gram-negative and Gram-positive bacteria

Wexselblatt, Ezequiel; et al, Bioorganic & Medicinal Chemistry, 2010, 18(12), 4485-4497

Production Method 2

64350-24-9

40615-36-9

81256-89-5

81279-39-2

Reaction Conditions

1.1 Solvents: Pyridine ; 60 min, rt; 4 h, rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C
2.1 Solvents: Dichloromethane ; overnight, rt

Reference

ppGpp analogues inhibit synthetase activity of Rel proteins from Gram-negative and Gram-positive bacteria

Wexselblatt, Ezequiel; et al, Bioorganic & Medicinal Chemistry, 2010, 18(12), 4485-4497

Production Method 3

81256-89-5

81279-39-2

Reaction Conditions

1.1 Reagents: Ammonium hydroxide
2.1 Solvents: Dichloromethane
3.1 -

Reference

Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)

Chou, Shan Ho; et al, Biochemistry, 1989, 28(6), 2422-35

Production Method 4

18162-48-6

81246-83-5

81256-89-5

81279-39-2

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , 2-Propanamine, N-ethyl-N-(1-methylethyl)-, hydrochloride (1:1) Catalysts: (2R,4S)-3-[(R)-Cyclopentyl(1-methyl-1H-imidazol-2-yl)methyl]-2-methoxy-4-(1-meth… ; rt; 48 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Methanol ; rt

Reference

Practical Silyl Protection of Ribonucleosides

Blaisdell, Thomas P.; et al, Organic Letters, 2013, 15(18), 4710-4713

Production Method 5

97-72-3

118-00-3

81256-89-5

81279-39-2

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane Solvents: Pyridine ; 2 h, rt; rt → 0 °C
1.2 20 min, 0 °C; 0 °C → rt; 3 h, rt; rt → 0 °C
1.3 Reagents: Water ; 5 min, 0 °C; 5 min, rt
1.4 Reagents: Ammonium hydroxide Solvents: Water ; 15 min, rt
2.1 Solvents: Pyridine ; 60 min, rt; 4 h, rt; rt → 0 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C
3.1 Solvents: Dichloromethane ; overnight, rt

Reference

ppGpp analogues inhibit synthetase activity of Rel proteins from Gram-negative and Gram-positive bacteria

Wexselblatt, Ezequiel; et al, Bioorganic & Medicinal Chemistry, 2010, 18(12), 4485-4497

Production Method 6

18162-48-6

81246-79-9

81256-89-5

81279-39-2

Reaction Conditions

1.1 -
2.1 Solvents: Dichloromethane
3.1 -

Reference

Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)

Chou, Shan Ho; et al, Biochemistry, 1989, 28(6), 2422-35

Production Method 7

53274-35-4

79-30-1

81256-89-5

81279-39-2

Reaction Conditions

1.1 -
2.1 Reagents: Ammonium hydroxide
3.1 Solvents: Dichloromethane
4.1 -

Reference

Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)

Chou, Shan Ho; et al, Biochemistry, 1989, 28(6), 2422-35

3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine Raw materials

3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine Preparation Products

3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine Related Literature

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81256-89-5 (3'-O-tert-Butyldimethylsilyl-5'-O-DMT-N2-isobutyrylguanosine) Related Products

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